N-[3-(4-morpholinylcarbonyl)phenyl]-4-propoxybenzamide

• Molecular Formula: C21H24N2O4
• Molecular Weight: 368.4 g/mol
• IUPAC Name: N-[3-(morpholine-4-carbonyl)phenyl]-4-propoxybenzamide
• InChI: InChI=1S/C21H24N2O4/c1-2-12-27-19-8-6-16(7-9-19)20(24)22-18-5-3-4-17(15-18)21(25)23-10-13-26-14-11-23/h3-9,15H,2,10-14H2,1H3,(H,22,24)
• InChI Key: WGGXSEYULCXBCP-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)C(=O)N3CCOCC3

Description

N-[3-(4-morpholinylcarbonyl)phenyl]-4-propoxybenzamide, also known as MPB-55, is a chemical compound that has been extensively studied for its potential therapeutic applications. MPB-55 belongs to the class of benzamide derivatives and has been shown to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of N-[3-(4-morpholinylcarbonyl)phenyl]-4-propoxybenzamide is not fully understood. However, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of pro-inflammatory prostaglandins. N-[3-(4-morpholinylcarbonyl)phenyl]-4-propoxybenzamide has also been shown to activate the peroxisome proliferator-activated receptor gamma (PPARγ), which is involved in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects:
N-[3-(4-morpholinylcarbonyl)phenyl]-4-propoxybenzamide has been shown to exhibit biochemical and physiological effects in various animal models. It has been shown to reduce inflammation, pain, and tumor growth. N-[3-(4-morpholinylcarbonyl)phenyl]-4-propoxybenzamide has also been shown to improve glucose and lipid metabolism. However, more studies are needed to fully understand the biochemical and physiological effects of N-[3-(4-morpholinylcarbonyl)phenyl]-4-propoxybenzamide.

Advantages and Limitations for Lab Experiments

N-[3-(4-morpholinylcarbonyl)phenyl]-4-propoxybenzamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. It can be used in various assays to study its biological activities. However, N-[3-(4-morpholinylcarbonyl)phenyl]-4-propoxybenzamide also has some limitations. Its mechanism of action is not fully understood, and more studies are needed to elucidate its effects on various biological pathways.

Future Directions

There are several future directions for the study of N-[3-(4-morpholinylcarbonyl)phenyl]-4-propoxybenzamide. More studies are needed to fully understand its mechanism of action and its effects on various biological pathways. N-[3-(4-morpholinylcarbonyl)phenyl]-4-propoxybenzamide has shown potential for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Therefore, more studies are needed to investigate its therapeutic potential in these diseases. Additionally, the development of new derivatives of N-[3-(4-morpholinylcarbonyl)phenyl]-4-propoxybenzamide may lead to the discovery of more potent and selective compounds with improved therapeutic properties.
Conclusion:
In conclusion, N-[3-(4-morpholinylcarbonyl)phenyl]-4-propoxybenzamide is a chemical compound that has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, analgesic, and anti-tumor activities. N-[3-(4-morpholinylcarbonyl)phenyl]-4-propoxybenzamide has been investigated for its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Its mechanism of action is not fully understood, and more studies are needed to fully elucidate its effects on various biological pathways. N-[3-(4-morpholinylcarbonyl)phenyl]-4-propoxybenzamide has several advantages for lab experiments, but also has some limitations. The development of new derivatives of N-[3-(4-morpholinylcarbonyl)phenyl]-4-propoxybenzamide may lead to the discovery of more potent and selective compounds with improved therapeutic properties.

Synthesis Methods

The synthesis of N-[3-(4-morpholinylcarbonyl)phenyl]-4-propoxybenzamide involves the reaction of 4-propoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 3-(4-morpholinylcarbonyl)aniline to yield N-[3-(4-morpholinylcarbonyl)phenyl]-4-propoxybenzamide. The synthesis method has been optimized to yield high purity and high yield of the compound.

Scientific Research Applications

N-[3-(4-morpholinylcarbonyl)phenyl]-4-propoxybenzamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, analgesic, and anti-tumor activities. N-[3-(4-morpholinylcarbonyl)phenyl]-4-propoxybenzamide has been investigated for its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.